Cas no 34511-01-8 (3,4-octadiene)

• Product Name: 3,4-octadiene
• CAS No: 34511-01-8
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 919276
• PubChem ID: 141904
• Update Time: 2025-04-19

3,4-octadiene Chemical and Physical Properties

Names and Identifiers

• 3,4-octadiene
• octa-3,4-diene
• YOXGDVVRKJDLCI-UHFFFAOYSA-N
• 34511-01-8
• DTXSID60188070

• Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h5,8H,3-4,6H2,1-2H3
• InChI Key： YOXGDVVRKJDLCI-UHFFFAOYSA-N
• SMILES： C(C)CC=C=CCC

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes Acyclic allenes
• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes